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Introduction
Carprofen is a non-steroidal anti-inflammatory drug (NSAID) widely utilized in veterinary

medicine for its analgesic and anti-inflammatory properties.[1][2] In preclinical research,

carprofen is a valuable tool for managing pain in rodent models, particularly post-operative

pain, thereby ensuring animal welfare and enhancing the reliability of scientific data.[1][3]

Carprofen selectively inhibits COX-2, which mediates pain and inflammation, while showing

weaker inhibition of COX-1, which is involved in gastrointestinal and renal homeostasis.[4] This

selectivity profile contributes to a more favorable safety margin compared to less selective

NSAIDs.[4] These application notes provide a comprehensive guide to calculating carprofen
dosages for preclinical studies in rats and mice, along with detailed protocols for its preparation

and administration.

Dosage Calculation
The accurate calculation of drug dosages is critical to ensure the efficacy of the treatment and

the safety of the animals. The fundamental formula for calculating the volume of a drug solution

to administer is:
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Volume to Administer (mL) = (Animal's Body Weight (kg) x Dosage (mg/kg)) / Concentration of

Drug Solution (mg/mL)

Step-by-Step Calculation Example:
Determine the Animal's Body Weight: Weigh the animal accurately using a calibrated scale.

For example, a mouse weighs 25 grams (0.025 kg).

Select the Desired Dosage: Based on the experimental requirements and literature, choose

the appropriate dosage in mg/kg. For instance, a 10 mg/kg subcutaneous dose for the

mouse.

Identify the Drug Concentration: Use the concentration of the prepared carprofen solution. If

you have diluted the stock solution, use the final concentration of the diluted solution. Let's

assume a diluted concentration of 1 mg/mL.

Calculate the Volume to Administer:

Volume (mL) = (0.025 kg * 10 mg/kg) / 1 mg/mL

Volume (mL) = 0.25 mg / 1 mg/mL

Volume (mL) = 0.25 mL

Recommended Dosages
The following tables summarize recommended carprofen dosages for mice and rats from

various sources. It is crucial to note that the optimal dose can vary depending on the specific

strain, sex, age of the animal, and the nature of the experimental procedure.[5] Therefore,

these recommendations should be considered as a starting point, and adjustments may be

necessary.

Table 1: Recommended Carprofen Dosages for Mice
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Administration
Route

Dosage Range
(mg/kg)

Dosing Frequency Notes

Subcutaneous (SC) 5 - 20 mg/kg Every 12-24 hours

The lower end of the

range is often used in

multimodal analgesic

regimens, while the

higher end may be

used for more

invasive procedures.

[6] A cumulative daily

dose should not

exceed 20 mg/kg.[5]

Oral (PO) - Drinking

Water
10 - 25 mg/kg/day Continuous

Carprofen is stable in

water for at least 7

days. This method

allows for less

stressful

administration.[1][7]

Oral (PO) - Medicated

Gel/Tablets
Varies Daily

Commercially

available flavored

tablets and gels can

facilitate oral

administration.[8]

Table 2: Recommended Carprofen Dosages for Rats
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Administration
Route

Dosage Range
(mg/kg)

Dosing Frequency Notes

Subcutaneous (SC) 2.5 - 5 mg/kg Every 12-24 hours

A common

recommendation is 5

mg/kg every 24 hours.

[6] Some studies

suggest that twice-

daily administration of

5 mg/kg may lead to

adverse effects.[3]

Oral (PO) 2 - 5 mg/kg Every 12-24 hours [4]

Intramuscular (IM) 2 - 5 mg/kg Every 12-24 hours [4]

Intravenous (IV) 2 - 5 mg/kg Every 12-24 hours [4]

Experimental Protocols
Protocol 1: Preparation of Injectable Carprofen Solution
from Concentrate
This protocol describes the dilution of a commercially available carprofen injectable solution

(typically 50 mg/mL) for administration to mice and rats.

Materials:

Carprofen injectable solution (50 mg/mL)

Sterile 0.9% sodium chloride (saline) or sterile water for injection

Sterile vials or tubes

Syringes and needles of appropriate sizes (e.g., 23-27 gauge)[6]

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure for Dilution for Mice (to 1 mg/mL):[6]
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Aseptically withdraw 0.2 mL of the 50 mg/mL carprofen solution.

Add the 0.2 mL of carprofen to 9.8 mL of sterile saline in a sterile vial.

This results in a total volume of 10 mL with a final carprofen concentration of 1 mg/mL.

Label the vial with the drug name, final concentration, date of preparation, and expiration

date (typically 60 days from mixing).[6]

Procedure for Dilution for Rats (to 10 mg/mL):[6]

Aseptically withdraw 0.5 mL of the 50 mg/mL carprofen solution.

Add the 0.5 mL of carprofen to 2.0 mL of sterile saline in a sterile vial.

This results in a total volume of 2.5 mL with a final carprofen concentration of 10 mg/mL.[6]

Label the vial with the drug name, final concentration, date of preparation, and expiration

date (typically 60 days from mixing).[6]

Protocol 2: Subcutaneous (SC) Administration of
Carprofen
Procedure:

Gently restrain the rodent. For mice, the scruff of the neck can be gently grasped to lift the

skin. For rats, the skin over the shoulders can be tented.

Insert a sterile needle (23-25 gauge for mice, 25-27 gauge for rats) into the tented skin,

parallel to the body.[6]

Aspirate briefly to ensure the needle is not in a blood vessel.

Inject the calculated volume of the diluted carprofen solution.

Withdraw the needle and gently massage the injection site.

Return the animal to its cage and monitor for any adverse reactions.
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Protocol 3: Preparation and Administration of Carprofen
in Drinking Water
This protocol is suitable for providing continuous analgesia with minimal handling stress.

Procedure:

Calculate the Total Daily Carprofen Dose:

Determine the average daily water consumption per animal (can be measured over a few

days prior to the study).

Calculate the total body weight of all animals in the cage.

Calculate the total daily dose of carprofen required for all animals in the cage (e.g., total

body weight in kg x desired mg/kg/day dose).

Calculate the Carprofen Concentration for the Drinking Water:

Divide the total daily carprofen dose (in mg) by the total daily water consumption (in mL)

to get the required concentration in mg/mL.

Prepare the Medicated Water:

Based on the calculated concentration, add the appropriate volume of the 50 mg/mL

carprofen injectable solution to the drinking water.

For example, to achieve a target dose of 25 mg/kg/24h for group-housed mice, the

calculation would be based on the mean water consumption and mean body weight of the

mice.[7]

Administration:

Provide the carprofen-medicated water as the sole source of drinking water.

Prepare fresh medicated water as needed, considering that carprofen is stable in water

for at least 7 days.[1][7]
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Monitor water intake to ensure adequate drug consumption.

Post-Administration Monitoring and Considerations
Monitoring for Efficacy: Observe the animals for signs of pain, such as changes in posture,

activity, grooming, and food/water intake. The use of validated pain scoring systems, like the

mouse grimace scale, is recommended.[1]

Monitoring for Adverse Effects: Be vigilant for potential side effects, including lethargy, loss of

appetite, diarrhea, or signs of gastrointestinal distress.[4] Prolonged use of NSAIDs may be

associated with renal or gastrointestinal adverse effects.[5] In rats, higher frequency dosing

has been associated with peritonitis-like symptoms.[3]

Hydration: Ensure animals remain well-hydrated, as dehydration can exacerbate potential

renal side effects of NSAIDs.[4][5]

Multimodal Analgesia: For more painful procedures, consider a multimodal approach by

combining carprofen with other classes of analgesics, such as opioids, to enhance pain

relief.[2]

Drug Interactions: Be aware of potential drug interactions. NSAIDs should not be used

concurrently with corticosteroids.[4]
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Caption: Workflow for carprofen dosage calculation and administration in rodents.
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Caption: Factors influencing the determination of the optimal carprofen dosage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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